Cas no 4165-60-0 (Nitrobenzene-d5)

• Product Name: Nitrobenzene-d5
• CAS No: 4165-60-0
• MF: C₆H₅NO₂
• MW: 128.140209913254
• MDL: MFCD00044415
• CID: 84951
• PubChem ID: 24849184
• Update Time: 2025-05-24

Nitrobenzene-d5 Chemical and Physical Properties

Names and Identifiers

• Nitrobenzene-d5
• EPA Method 529 Surrogate Standard Stock Solution
• Method 8270 - Surrogate Standard
• Nitrobenzene-d5 solution
• 1,2,3,4,5-pentadeuterio-6-nitrobenzene
• Pentadeuterionitrobenzene
• Perdeuteronitrobenzene
• Nitrobenzene D5
• Benzene-D5-, nitro-
• Benzene-d5, nitro-
• Nitro(2H5)benzene
• [2H5]Benzene, nitro-
• LQNUZADURLCDLV-RALIUCGRSA-N
• Nitrobenzene-d5, analytical standard
• Nitrobenzene D5 100 microg/mL in Acetone
• Nitrobenzene-d5, 99.5 atom % D
• EINECS 224-014-3
• AKOS015888357
• AS-75515
• DTXSID6049690
• 1-nitro(?H?)benzene
• NS00123269
• Pentadeuteronitrobenzene
• CHEBI:193044
• SCHEMBL1332838
• PD014426
• A935664
• MFCD00044415
• 1-Nitrobenzene-2,3,4,5,6-d5
• Nitrobenzene D5 2000 microg/mL in Methanol
• 4165-60-0
• Nitrobenzene-d{5}
• Benzened5, nitro
• 1,2,3,4,5-pentadeuterio-6-nitro-benzene
• UN1662
• DTXCID9029649
• Nitrobenzene-d5 (Reagent grade)
• (2H5)Benzene, nitro-
• Nitrobenzene-D5 (D, 99%)

• MDL： MFCD00044415
• Inchi： 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： LQNUZADURLCDLV-RALIUCGRSA-N
• SMILES： [O-][N+](C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 128.06300
• Monoisotopic Mass: 128.063412
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.253 g/mL at 25 °C(lit.)
• Melting Point: 6 °C (lit.)
• Boiling Point: 88 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.5498(lit.)
• PH: 8.1 (1g/l, H2O, 20℃)
• Solubility: 1.9g/l
• Stability/Shelf Life: Stable. Hygroscopic. Combustible. Incompatible with strong oxidizing agents, strong reducing agents, strong bases.
• PSA: 45.82000
• LogP: 2.11800
• Solubility: Uncertain
• Color/Form: 2000 μg/mL in dichloromethane

Nitrobenzene-d5 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H351,H361f,H372,H411
• Warning Statement： P261,P273,P280,P301+P310,P311
• Hazardous Material transportation number：UN 1662 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38-40-67
• Safety Instruction： S28-S36/37-S45-S61
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R40; R48/23/24; R51/53; R62
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Explosive Limit：1.8-40%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on Nitrobenzene-d5

Professional Introduction to Nitrobenzene-d5 (CAS No. 4165-60-0)

Nitrobenzene-d5, with the chemical formula C₆H₅NO₅ and a CAS number of 4165-60-0, is a deuterated derivative of nitrobenzene. This compound is widely utilized in the field of analytical chemistry, pharmaceutical research, and material science due to its unique isotopic properties. The introduction of deuterium atoms into the benzene ring enhances the compound's stability and specificity, making it an invaluable tool in various scientific applications.

The use of isotopically labeled compounds like Nitrobenzene-d5 has gained significant traction in recent years, particularly in the development of advanced analytical techniques. Isotope labeling allows researchers to distinguish between different molecular structures, improving the accuracy and sensitivity of detection methods. This is particularly crucial in drug metabolism studies, where understanding the pathways and interactions of pharmaceutical compounds is essential for developing new therapies.

In pharmaceutical research, Nitrobenzene-d5 serves as a reference standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are fundamental in identifying and quantifying chemical substances, ensuring the purity and efficacy of drug candidates. The deuterated version of nitrobenzene provides a clear distinction from its non-deuterated counterpart, facilitating precise structural elucidation and kinetic studies.

Recent advancements in metabolomics have highlighted the importance of isotopically labeled compounds in studying biological processes. Nitrobenzene-d5, being a stable isotope derivative, allows researchers to trace metabolic pathways with high precision. This has led to breakthroughs in understanding how drugs are processed in the body, which is critical for optimizing dosages and minimizing side effects.

The chemical properties of Nitrobenzene-d5 make it an excellent candidate for use in synthetic chemistry. Its stability under various reaction conditions allows for its incorporation into complex molecular structures without degradation. This has opened new avenues in the synthesis of fine chemicals and pharmaceutical intermediates, where high purity and structural integrity are paramount.

Moreover, the application of Nitrobenzene-d5 extends to environmental monitoring and industrial processes. Its isotopic signature enables researchers to detect trace amounts of pollutants in environmental samples, aiding in the assessment of contamination levels and the development of remediation strategies. In industrial settings, this compound is used to monitor chemical reactions and ensure compliance with regulatory standards.

The demand for high-purity isotopically labeled compounds like Nitrobenzene-d5 continues to grow as scientific research becomes more sophisticated. Manufacturers are investing in advanced production techniques to meet this demand, ensuring that researchers have access to reliable and consistent materials. This trend underscores the compound's importance in driving innovation across multiple scientific disciplines.

In conclusion, Nitrobenzene-d5 (CAS No. 4165-60-0) is a versatile and highly valuable compound with applications spanning analytical chemistry, pharmaceutical research, synthetic chemistry, environmental monitoring, and industrial processes. Its unique isotopic properties enhance the precision and reliability of scientific studies, contributing significantly to advancements in various fields.